Cas no 5713-61-1 (THIOPHEN-2-YL-MAGNESIUM BROMIDE 1.0M)

• Product Name: THIOPHEN-2-YL-MAGNESIUM BROMIDE 1.0M
• CAS No: 5713-61-1
• MF: C₄H₃BrMgS
• MW: 187.340619325638
• MDL: MFCD03094046
• CID: 839327
• PubChem ID: 24879115
• Update Time: 2025-11-02

THIOPHEN-2-YL-MAGNESIUM BROMIDE 1.0M Chemical and Physical Properties

Names and Identifiers

• THIOPHEN-2-YL-MAGNESIUM BROMIDE 1.0M
• 2-THIENYLMAGNESIUM BROMIDE SOLUTION, 1.0M IN TETRAHYDROFURAN
• 2-Thienylmagnesium bromide, 1.0 M solution in THF, SpcSeal
• 2-Thienylmagnesium bromide, 1M solution in THF, AcroSeal?
• THIOPHEN-2-YL-MAGNESIUM BROMIDE
• 2-thienylmagnesium bromide
• 2-Thienylmagnesium bromide solution
• 2-Thienylmagnesium bromide, 1M solution in THF, AcroSeal
• thien-2-ylmagnesium bromide
• thienylmagnesium bromide
• thiophen-2-ylmagnesium bromide
• thiophen-2-yl-MgBr
• Bromo-2-thienylmagnesium
• thiphen-2-yl magnesium bromide
• magnesium,2H-thiophen-2-ide,bromide
• Thienylmagnesiumbromide
• MFCD03094046
• thiophen-2-yl magnesium bromide
• thienyl magnesium bromide
• thiophene-2-yl-magnesium bromide
• magnesium;2H-thiophen-2-ide;bromide
• 5713-61-1
• bromo(thiophen-2-yl)magnesium
• 2-thienyl magnesium bromide
• 2-Thienylmagnesium bromide, 1.0 M in THF
• 2-Thienylmagnesium bromide solution
• thiophene-2-yl magnesium bromide
• GSHPYJFNTAMRJF-UHFFFAOYSA-M
• SCHEMBL72771

• MDL： MFCD03094046
• Inchi： 1S/C4H3S.BrH.Mg/c1-2-4-5-3-1;;/h1-3H;1H;/q-1;;+2/p-1
• InChI Key： HTJPDOPKPWUNBX-UHFFFAOYSA-M
• SMILES： [Br-].S1C=CC=[C-]1.[Mg+2]

Computed Properties

• Exact Mass: 185.89900
• Monoisotopic Mass: 185.89893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 79.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Color/Form: Yellowish brown liquid
• Density: 1.011 g/mL at 25 °C
• Melting Point: No data available
• Boiling Point: 65 °C
• Flash Point: Fahrenheit: -5.8 ° f
  Celsius: -21 ° c
  
• PSA: 28.24000
• LogP: 2.39390
• Solubility: Not determined
• Color/Form: 1.0 M in THF
• Vapor Pressure: No data available

THIOPHEN-2-YL-MAGNESIUM BROMIDE 1.0M Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H319-H335-H351
• Warning Statement： P210-P280-P301+P312+P330-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-19-36/37-40
• Safety Instruction： S16; S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R11; R14; R19; R22; R34; R40
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organoalkaline-earth metal compounds Organomagnesium compounds Organomagnesium halides
• Other Chemical Reagents Organic Metal Reagents

Additional information on THIOPHEN-2-YL-MAGNESIUM BROMIDE 1.0M

Comprehensive Guide to THIOPHEN-2-YL-MAGNESIUM BROMIDE 1.0M (CAS No. 5713-61-1): Properties, Applications, and Market Insights

THIOPHEN-2-YL-MAGNESIUM BROMIDE 1.0M (CAS No. 5713-61-1) is a highly versatile Grignard reagent widely used in organic synthesis and pharmaceutical research. This compound, with its unique thiophene backbone, plays a crucial role in the formation of carbon-carbon bonds, making it indispensable in modern chemistry. Researchers and industries frequently search for "THIOPHEN-2-YL-MAGNESIUM BROMIDE synthesis" or "CAS 5713-61-1 applications," highlighting its significance in advanced chemical processes.

The 1.0M concentration of this reagent ensures optimal reactivity while maintaining stability, making it a preferred choice for laboratories and manufacturing units. With the growing demand for heterocyclic compounds in drug discovery, THIOPHEN-2-YL-MAGNESIUM BROMIDE has gained prominence due to its ability to introduce thiophene moieties into complex molecules. This aligns with current trends in "AI-driven drug design" and "green chemistry," where efficient and sustainable synthetic methods are prioritized.

One of the most searched questions about this compound is, "How to handle THIOPHEN-2-YL-MAGNESIUM BROMIDE safely?" While it is not classified as a hazardous material, proper storage under inert conditions (e.g., argon or nitrogen) is essential to maintain its reactivity. Additionally, its compatibility with various solvents, such as tetrahydrofuran (THF) and diethyl ether, makes it adaptable to diverse reaction conditions.

In the pharmaceutical sector, THIOPHEN-2-YL-MAGNESIUM BROMIDE 1.0M is instrumental in synthesizing thiophene-based drugs, which are increasingly explored for their therapeutic potential. Recent studies highlight its role in developing anticancer agents and central nervous system (CNS) drugs, addressing trending topics like "precision medicine" and "neurodegenerative disease treatments."

The market for Grignard reagents, including THIOPHEN-2-YL-MAGNESIUM BROMIDE, is expanding due to their applications in material science and agrochemicals. For instance, thiophene derivatives are used in organic electronics, such as OLEDs and conductive polymers, aligning with the surge in "smart materials" research. Furthermore, its use in crop protection chemicals supports the growing demand for sustainable agriculture solutions.

Researchers often inquire about "alternative reagents to THIOPHEN-2-YL-MAGNESIUM BROMIDE," but its unique reactivity profile and cost-effectiveness make it irreplaceable for many applications. Its stability at 1.0M concentration also reduces the need for frequent preparation, saving time and resources in industrial settings.

In summary, THIOPHEN-2-YL-MAGNESIUM BROMIDE 1.0M (CAS No. 5713-61-1) is a cornerstone of modern synthetic chemistry, with applications spanning pharmaceuticals, materials science, and agrochemicals. Its relevance to trending topics like "green synthesis" and "drug discovery" ensures its continued importance in research and industry. For those seeking reliable and high-quality reagents, this compound remains a top choice for innovative chemical solutions.